Cas no 53101-69-2 (2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-)
53101-69-2 structure
Product Name:2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
CAS No:53101-69-2
MF:C17H22O5
MW:306.353585720062
CID:377917
PubChem ID:104413
Update Time:2025-04-19
2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
- 4-(2,5-diacetoxy-3,4,6-trimethylphenyl)-butan-2-one
- 2,3,5-Trimethyl-6-(3-oxobutyl)-1,4-phenylene diacetate
- 2-Butanone, 4-(2,5-bis(acetyloxy)-3,4,6-trimethylphenyl)-
- 4-(2,5-Bis(acetyloxy)-3,4,6-trimethylphenyl)-2-butanone
- ZLPIWEHMRPAXFS-UHFFFAOYSA-N
- [4-acetyloxy-2,3,6-trimethyl-5-(3-oxobutyl)phenyl] acetate
- Diacetoxycumolone, 96%
- (+/-)-4-(2,5-diacetoxy-3,4,6-trimethylphenyl)butan-2-one
- 53101-69-2
- DTXSID9068827
- (+/-)-4-(2,5-diacetoxy-3,4,6-trimethyphenyl)butan-2-one
- SCHEMBL10383779
- AKOS015913432
- 4-(2,5-diacetoxy-3,4,6-tri-methylphenyl)butan-2-one
- 2-Butanone, 4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
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- Inchi: 1S/C17H22O5/c1-9(18)7-8-15-12(4)16(21-13(5)19)10(2)11(3)17(15)22-14(6)20/h7-8H2,1-6H3
- InChI Key: ZLPIWEHMRPAXFS-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1=C(C)C(C)=C(C(C)=C1CCC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 306.14676
- Monoisotopic Mass: 306.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.4
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 86-90 °C(lit.)
- PSA: 69.67
- Solubility: Not available
2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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